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Introduction

Pentadecane, a linear alkane with the formula CisHsz, is a non-polar solvent with a high boiling
point and low reactivity.[1][2] These properties make it a valuable medium for specific
applications in organic synthesis, particularly for reactions requiring elevated temperatures and
an inert environment. Its hydrophobic nature allows for the effective dissolution of non-polar
compounds and reagents.[2] This document provides detailed application notes and protocols
for the use of pentadecane as a solvent in various organic reactions, supported by its
physicochemical properties and safety considerations.

Physicochemical Properties of Pentadecane

A comprehensive understanding of a solvent's physical properties is crucial for its effective
application in organic synthesis. The following table summarizes the key physicochemical
properties of n-pentadecane.
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Property Value Reference
Molecular Formula CisHs2 [1]
Molecular Weight 212.41 g/mol [1]
Appearance Colorless liquid [1]
Boiling Point 270 °C [2]
Melting Point 8-10 °C [2]
Density 0.769 g/mL at 25 °C [2]

Refractive Index

1.431 at 20 °C

[2]

Flash Point 132 °C [3]
Water Solubility Immiscible [2]
Dielectric Constant 2.05 [2]

Solubility Data

Pentadecane's utility as a solvent is determined by its ability to dissolve various organic
compounds. The following table provides solubility data for selected common organic
compounds in pentadecane and other relevant non-polar solvents. Due to the limited
availability of direct solubility data in pentadecane, information for similar non-polar solvents is
included to provide a reasonable estimation.

Temperature .

Compound Solvent °C) Solubility Reference
Benzoic Acid Heptane 25 Low [4]
Benzoic Acid Pentane 25 Quite low [4]

General Organic Room
Naphthalene Soluble [5]

Solvents Temperature
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Note: The solubility of non-polar organic compounds in pentadecane is expected to be
comparable to that in other long-chain alkanes like heptane and dodecane. Generally, "like
dissolves like," meaning non-polar solutes will exhibit higher solubility in pentadecane.

Applications in Organic Synthesis

Pentadecane's high boiling point and chemical inertness make it a suitable solvent for several
types of organic reactions, particularly those requiring high temperatures.

Catalytic Deoxygenation of Fatty Acids

The conversion of fatty acids into long-chain alkanes is a critical process in biofuel production.
Pentadecane can serve as an excellent solvent for the catalytic deoxygenation of fatty acids
like stearic acid to produce heptadecane, a valuable component of diesel fuel.[6][7][8]
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(Fatty Acid (e.g., Stearic Acid)) (Pd/C Catalyst)
(High-Pressure ReactoD
Heat to Reaction Temperature
(e.g., 300 °C)

Introduce Hydrogen Gas

Catalytic Deoxygenation
(Cooling & Filtration)

Alkane Product (e.g., HeptadecaneD

Distillation (to recover solvent))

Recycled
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Organometallic Precursors Pentadecane Surfactants/Capping Agents
(e.g., metal oleates) (e.g., Oleic Acid, Oleylamine)

Three-Neck Flask

:

Heat to High Temperature
(e.g., >250 °C)

:

Rapid Injection of Precursor

(Nanoparticle Grovvta

(Rapid Cooling to Quencf)
(Precipitation & Washing)
(Dispersed Nanoparticles)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
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Phone: (601) 213-4426
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